Cas no 868-14-4 (Potassium Bitartrate)

Potassium Bitartrate Properties

Names and Identifiers

• Potassium bitartrate
• Potassium acid tartrate
• Acid potassium tartrate
• Potassium hydrogen tartrate
• Cream of tartar
• Butanedioic acid, 2,3-dihydroxy-(R-(R*,R*))-, monopotassiu
• Potassium hydrogen L-tartrate
• L(+)-Potassium Hydrogen Tartrate
• Potassium L-tartrate monobasic
• CreMor tartari
• Faecla
• Faecula
• L(+)Tartaric acid MonopotassiuM salt
• PotassiuM Bitartrate (AS)
• KHT
• Tartaric acid monopotassium salt
• DL-Tartaric acid
• tartaric acid
• 2,3-Dihydroxysuccinic acid
• 2,3-Dihydroxybutanedioic acid
• Racemic acid
• Uvic acid
• Traubensaure
• Racemic tartaric acid
• DL-Tartrate
• Paratartaric aicd
• Paratartaric acid
• Resolvable tartaric acid
• Tartaric acid D,L
• BUTANEDIOIC ACID, 2,3-DIHYDROXY-
• (+)-Tartaric acid
• (2RS,3RS)-Tartaric acid
• Threaric acid
• NSC62778
• tartrate
• Baros
• dl-2,3-dihydroxybutanedioic acid
• FEWJPZIEWOKRBE-UHFFFAOYSA-N
• Butanedioic acid, 2,3-dihydroxy-, (R*,R*)-
• Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, monopotassium salt (9CI)
• Butanedioic acid, 2,3-dihydroxy-[R-(R*,R*)]-, monopotassium salt (ZCI)
• Tartaric acid, monopotassium salt (8CI)
• Faccla
• Faccula
• Monopotassium tartrate
• NSC 155080
• Potassium hydrogen L(+)-tartrate
• Potassium hydrotartrate
• Potassium tartrate (KHC4H4O6)
• Tartar
• Tartar cream
• CHEMBL2028510
• potassium hydrogentartrate
• 868-14-4
• Potassium hydrogen D-tartrate
• C4H5KO6
• DB-072284
• Q18745
• J-521623
• POTASSIUM 3-CARBOXY-2,3-DIHYDROXYPROPANOATE
• kaliumtartrat
• potassium;2,3,4-trihydroxy-4-oxobutanoate
• 6381-58-4
• DB-210140
• NSC155080
• +Expand

• MDL： MFCD00065392
• InChIKey： BPHVHMBNGQRCNN-ZVGUSBNCSA-N
• Inchi： 1S/C4H6O6.K/c5-1(3(7)8)2(6)4(9)10;/h1-2,5-6H,(H,7,8)(H,9,10);/t1-,2-;/m1./s1
• SMILES： [C@H](O)(C(=O)O)[C@@H](O)C(=O)O.[K]
• BRN： 6119985

Computed Properties

• Exact Mass: 187.97200
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 186.96449433g/mol
• Heavy Atom Count: 10
• Complexity: 134
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 115

Experimental Properties

• LogP: -3.45730
• PSA: 117.89000
• Merck: 14,7615
• Water Partition Coefficient: Soluble in water and dilute mineral acid. Insoluble in alcohol.
• Melting Point: 267°C (dec.)
• Flash Point: Fahrenheit: 410 ° f
  Celsius: 210 ° c
  
• Solubility: 5.7g/l
• Color/Form: Colorless monoclinic crystals or white crystalline powder
• PH: 3.4-3.7 (H2O, 20℃)(saturated solution)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Soluble in dilute inorganic acid, alkali solution or borax solution; Soluble in hot water, insoluble in water and ethanol. Insoluble in acetic acid
• Sensitiveness: Sensitive to humidity
• Specific Rotation: 32.5º(C=10,1NNAOH)
• Optical Activity: [α]20/D +8.0 to +9.2°
• Density: 1.954 g/mL at 25 °C(lit.)

Potassium Bitartrate Security Information

• RTECS：WW8223000
• WGK Germany：1
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• TSCA：Yes

Potassium Bitartrate Customs Data

• HS CODE：29181300
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters